Cas no 886898-30-2 (ethyl 2-8-(3-chlorophenyl)-1-methyl-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate)

• Product Name: ethyl 2-8-(3-chlorophenyl)-1-methyl-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate
• CAS No: 886898-30-2
• MF: C₂₄H₂₀ClN₅O₄
• MW: 477.899703979492
• CID: 5476715
• Update Time: 2025-11-06

ethyl 2-8-(3-chlorophenyl)-1-methyl-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[6-(3-chlorophenyl)-4-methyl-1,3-dioxo-7-phenylpurino[7,8-a]imidazol-2-yl]acetate
• ethyl 2-8-(3-chlorophenyl)-1-methyl-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate

• Inchi： 1S/C24H20ClN5O4/c1-3-34-19(31)14-29-22(32)20-21(27(2)24(29)33)26-23-28(20)13-18(15-8-5-4-6-9-15)30(23)17-11-7-10-16(25)12-17/h4-13H,3,14H2,1-2H3
• InChI Key： TWRFEAAUMAVQGB-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C([H])C(=C1[H])N1C(C2C([H])=C([H])C([H])=C([H])C=2[H])=C([H])N2C3C(N(C([H])([H])C(=O)OC([H])([H])C([H])([H])[H])C(N(C([H])([H])[H])C=3N=C21)=O)=O

Additional information on ethyl 2-8-(3-chlorophenyl)-1-methyl-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate

Research Brief on Ethyl 2-8-(3-chlorophenyl)-1-methyl-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetate (CAS: 886898-30-2)

The compound ethyl 2-8-(3-chlorophenyl)-1-methyl-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetate (CAS: 886898-30-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential clinical implications.

Recent studies have highlighted the compound's unique structural features, which contribute to its bioactivity. The imidazo[1,2-g]purine scaffold, combined with the 3-chlorophenyl and phenyl substituents, has been shown to interact with specific biological targets, including kinases and other enzymes involved in inflammatory and oncogenic pathways. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the binding mechanisms of this compound, providing insights into its mode of action.

In vitro and in vivo studies have demonstrated promising results for ethyl 2-8-(3-chlorophenyl)-1-methyl-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetate as a potential anti-inflammatory and anti-cancer agent. Specifically, the compound has shown inhibitory effects on key signaling pathways such as NF-κB and PI3K/AKT, which are critical in the progression of various cancers and inflammatory diseases. These findings suggest that the compound could serve as a lead molecule for the development of novel therapeutics.

The synthesis of this compound has also been optimized in recent studies, with researchers reporting improved yields and purity through innovative catalytic methods. Green chemistry approaches, such as the use of recyclable catalysts and solvent-free conditions, have been explored to enhance the sustainability of the synthesis process. These advancements are crucial for scaling up production for preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of ethyl 2-8-(3-chlorophenyl)-1-methyl-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are focusing on structural modifications to improve the pharmacokinetic and pharmacodynamic profiles of the compound.

In conclusion, ethyl 2-8-(3-chlorophenyl)-1-methyl-2,4-dioxo-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetate represents a promising candidate for therapeutic development, with its unique structural and functional properties offering multiple avenues for research. Continued investigation into its mechanisms of action, optimization of its synthesis, and evaluation of its safety and efficacy in clinical settings will be essential for realizing its full potential in medicine.